Cas no 1824596-58-8 (5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole)

• Product Name: 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole
• CAS No: 1824596-58-8
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 4708954
• Update Time: 2025-11-07

5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole

• Inchi： 1S/C8H9N3O/c1-6-5-8(10-12-6)7-3-4-11(2)9-7/h3-5H,1-2H3
• InChI Key： CFFBLHRAUKFYFD-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2C=CN(C)N=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Topological Polar Surface Area: 43.8

Additional information on 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole

5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole: A Comprehensive Overview

5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole, also known by its CAS number 1824596-58-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of isoxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of a methyl group at position 5 and a 1-methylpyrazol-3-yl substituent at position 3 imparts unique chemical properties and biological activities to this compound.

The synthesis of 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole has been extensively studied, with researchers exploring various methods to optimize its preparation. Recent advancements have focused on using microwave-assisted synthesis and catalytic systems to enhance reaction efficiency and yield. These methods not only reduce reaction time but also minimize the use of hazardous reagents, aligning with the principles of green chemistry.

In terms of biological activity, 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole has shown promising results in preliminary studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for drug development in areas such as oncology and neurodegenerative diseases. For instance, recent research has highlighted its potential as an anti-inflammatory agent, with studies demonstrating its ability to inhibit pro-inflammatory cytokines in vitro.

The structural features of 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole contribute significantly to its reactivity and selectivity in various chemical reactions. The isoxazole ring is known for its stability and ability to participate in nucleophilic and electrophilic reactions, making it a versatile building block in organic synthesis. The methyl groups attached to both the isoxazole ring and the pyrazole moiety further enhance its chemical versatility, enabling it to act as a precursor for more complex molecules.

From an analytical standpoint, the characterization of 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole has been achieved through advanced spectroscopic techniques such as NMR, IR, and MS. These methods provide detailed insights into the compound's molecular structure and purity, ensuring its reliability for both academic research and industrial applications.

In conclusion, 5-Methyl-3-(1-methyl-1H-pyrazol-3-yl)isoxazole, with its unique chemical properties and potential biological applications, continues to be a focal point in contemporary chemical research. As ongoing studies uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in the development of novel pharmaceuticals and advanced materials.